Cas no 1804871-64-4 (Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804871-64-4
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897121
• Update Time: 2025-07-24

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-9(19)4-6-7(20-2)5-8(12(15,16)17)18-10(6)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： ZWPCKCVWIJPBAO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)(F)F)N=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804871-64-4) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structural features, which include a pyridine ring substituted with multiple functional groups, such as difluoromethyl, methoxy, and trifluoromethyl groups. These substituents contribute to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced stability and bioavailability. The presence of difluoromethyl and trifluoromethyl groups in this molecule makes it a promising candidate for various therapeutic applications. For instance, research has shown that fluorinated pyridine derivatives can exhibit potent inhibitory effects on key enzymes involved in metabolic pathways, making them valuable leads for developing novel drugs targeting metabolic disorders.

In addition to its pharmacological potential, Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate has also been explored for its agrochemical properties. The methoxy group attached to the pyridine ring enhances the molecule's ability to interact with plant receptors, making it a potential candidate for herbicide development. Recent advancements in computational chemistry have enabled researchers to predict the molecule's binding affinity to specific targets, further supporting its utility in crop protection.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only streamlines the production process but also reduces the environmental footprint associated with traditional synthetic methods.

From an environmental perspective, understanding the fate and behavior of Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate in natural systems is crucial. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil and aquatic environments. These studies have revealed that the molecule undergoes rapid hydrolysis under alkaline conditions, which could mitigate its persistence in the environment.

In terms of toxicity, preliminary toxicological studies indicate that Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate exhibits low acute toxicity in experimental animals. However, further long-term studies are required to fully assess its safety profile and potential risks to human health and ecosystems.

Looking ahead, the development of this compound into a commercial product will depend on its ability to meet stringent regulatory requirements. Collaborative efforts between academic researchers and industry professionals are essential to optimize its formulation, delivery mechanisms, and manufacturing processes.